Bronopol

• CAS No.: 52-51-7
• Product Name: Bronopol
• Molecular Formula: C3H6BrNO4; HOCH2CBr(NO2)CH2OH; C3H6O4BrN
• Molecular Weight: 199.99 g/mol
• IUPAC Name: 2-bromo-2-nitropropane-1,3-diol
• Standard InChI: InChI=1S/C3H6BrNO4/c4-3(1-6,2-7)5(8)9/h6-7H,1-2H2
• Standard InChIKey: LVDKZNITIUWNER-UHFFFAOYSA-N
• SMILES: C(C(CO)([N+](=O)[O-])Br)O
• Canonical SMILES: C(C(CO)([N+](=O)[O-])Br)O
• Appearance: White Crystals
• Purity: > 95%
• Synonyms: 2-Bromo-2-nitro-1,3-propanediol; BNPD; BNPK; Bronopol; 1,3-Propanediol, 2-bromo-2-nitro-; 2-Bromo-1-nitro-1,3-propanediol; 3-Propanediol,2-bromo-2-nitro-1; beta-Bromo-beta-nitrotrimethyleneglycol
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• PubChem Compound: 2450
• Last Modified: Aug 15 2023